Cas no 1489083-42-2 (4-methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 1489083-42-2
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5747655
• PubChem ID: 65161364
• Update Time: 2025-10-31

4-methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1489083-42-2
• CS-0284986
• 4-Methyl-1-(2-(tetrahydrofuran-2-yl)ethyl)-1h-pyrazol-3-amine
• EN300-1107930
• AKOS014495078
• 4-methyl-1-[2-(oxolan-2-yl)ethyl]-1H-pyrazol-3-amine
• 4-methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine

• Inchi： 1S/C10H17N3O/c1-8-7-13(12-10(8)11)5-4-9-3-2-6-14-9/h7,9H,2-6H2,1H3,(H2,11,12)
• InChI Key： BWFHJFBSNZFBSE-UHFFFAOYSA-N
• SMILES： O1CCCC1CCN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine

4-Methyl-1-2-(Oxolan-2-yl)ethyl-1H-pyrazol-3-amine: An Overview of CAS No. 1489083-42-2

4-Methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine (CAS No. 1489083-42-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The molecule's structure includes a pyrazole ring, a methyl group, and an oxolane substituent, which collectively contribute to its biological activity and pharmacological properties.

The pyrazole ring is a key structural element in many bioactive compounds, known for its ability to modulate various biological targets, including enzymes and receptors. In the case of 4-methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine, the presence of the oxolane substituent adds an additional layer of complexity and functionality. The oxolane moiety is a five-membered ring containing an oxygen atom, which can enhance the compound's solubility and stability, making it more suitable for pharmaceutical applications.

Recent studies have explored the potential of 4-methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine in various therapeutic areas. One notable area of research is its activity as a modulator of the central nervous system (CNS). Preclinical studies have demonstrated that this compound can interact with specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in several neurological disorders. This interaction suggests that 4-methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine may have potential applications in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its CNS activity, 4-methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that 4-methyl-1-2-(oxolan-2-yl)ethyl-1H-pyrazol-3-amine may be useful in treating inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-methyl-1-2-(oxolan-2-y l)ethyl - 1 H - pyrazol - 3 - amine have also been studied to evaluate its suitability for clinical use. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are important factors for developing effective drug formulations. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

The synthetic route for producing 4-methyl - 1 - 2 - (oxolan - 2 - yl ) ethyl - 1 H - pyrazol - 3 - amine has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyrazole ring and the introduction of the oxolane substituent. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of the process. This optimization is crucial for ensuring that the compound can be produced in sufficient quantities for preclinical and clinical testing.

In conclusion, 4-methyl - 1 - 2 - (oxolan - 2 - yl ) ethyl - 1 H - pyrazol - 3 - amine (CAS No. 1489083 - 42 - 2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. Ongoing studies continue to explore its mechanisms of action and clinical potential, with the goal of advancing new treatments for various diseases.